Cas no 181297-91-6 ([2-(2-Chlorophenoxy)-phenyl]acetonitrile)

[2-(2-Chlorophenoxy)-phenyl]acetonitrile structure
181297-91-6 structure
Product Name:[2-(2-Chlorophenoxy)-phenyl]acetonitrile
CAS No:181297-91-6
MF:C14H10ClNO
MW:243.688302516937
CID:2119770
Update Time:2023-08-04

[2-(2-Chlorophenoxy)-phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • [2-(2-Chlorophenoxy)-phenyl]acetonitrile
    • Inchi: 1S/C14H10ClNO/c15-12-6-2-4-8-14(12)17-13-7-3-1-5-11(13)9-10-16/h1-8H,9H2
    • InChI Key: GIUOSZCVBKOIGF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OC1C=CC=CC=1CC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • XLogP3: 4.4
  • Topological Polar Surface Area: 33
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